Cas no 1018665-49-0 ([1,2,4]Triazolo[4,3-a]pyrimidine-3-carboxylic acid)

• Product Name: [1,2,4]Triazolo[4,3-a]pyrimidine-3-carboxylic acid
• CAS No: 1018665-49-0
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 2193848
• Update Time: 2023-08-07

[1,2,4]Triazolo[4,3-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C6H4N4O2/c11-5(12)4-8-9-6-7-2-1-3-10(4)6/h1-3H,(H,11,12)
• InChI Key： XKEKMJBGCQSIGD-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2N=CC=CN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 80.4